Cas no 261760-17-2 (1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene)

• Product Name: 1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene
• CAS No: 261760-17-2
• MF: C₉H₁₁F₇O
• MW: 268.171867609024
• CID: 3175606
• PubChem ID: 5709622
• Update Time: 2025-06-08

1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2-TETRAFLUORO-2-TRIFLUOROMETHOXY-3-OCTENE
• 261760-17-2
• HCIFORKBCMJRGT-AATRIKPKSA-N
• (E)-1,1,1,2-tetrafluoro-2-(trifluoromethoxy)oct-3-ene
• 1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene
• AKOS017343227
• (3E)-1,1,1,2-TETRAFLUORO-2-(TRIFLUOROMETHOXY)OCT-3-ENE

• Inchi： 1S/C9H11F7O/c1-2-3-4-5-6-7(10,8(11,12)13)17-9(14,15)16/h5-6H,2-4H2,1H3/b6-5+
• InChI Key： HCIFORKBCMJRGT-AATRIKPKSA-N
• SMILES： FC(C(F)(F)F)(/C=C/CCCC)OC(F)(F)F

Computed Properties

• Exact Mass: 268.06981210Da
• Monoisotopic Mass: 268.06981210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes Trihalomethanes

Additional information on 1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene

Professional Introduction to Compound with CAS No. 261760-17-2 and Product Name: 1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene

The compound with the CAS number 261760-17-2 and the product name 1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene represents a significant advancement in the field of specialty chemicals. This fluorinated hydrocarbon exhibits unique properties that make it highly valuable for a variety of applications, particularly in pharmaceuticals and advanced materials. The molecular structure of this compound features a branched octane backbone with fluorine and trifluoromethoxy substituents, which contribute to its distinctive chemical behavior and reactivity.

One of the most notable features of 1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene is its high thermal stability and resistance to degradation under extreme conditions. This makes it an excellent candidate for use in high-performance polymers and coatings that require durability and chemical inertness. The presence of multiple fluorine atoms also enhances the compound's lipophilicity, making it particularly useful in drug delivery systems where membrane permeability is a critical factor.

Recent research has highlighted the potential of this compound in the development of novel pharmaceuticals. The trifluoromethoxy group introduces a polar moiety that can improve bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). Studies have demonstrated that compounds incorporating such fluorinated structures exhibit enhanced binding affinity to biological targets, which can lead to more effective therapeutic outcomes. For instance, derivatives of 1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene have shown promise in inhibiting enzymes involved in inflammatory pathways, offering a new avenue for treating chronic diseases.

In addition to its pharmaceutical applications, this compound has found utility in agrochemicals as a precursor for synthesizing flame retardants and crop protection agents. The fluorinated backbone provides excellent thermal insulation properties, making it ideal for formulations that require fire resistance. Furthermore, the trifluoromethoxy group can be further functionalized to create a wide range of derivatives with tailored properties for specific agricultural needs.

The synthesis of 1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene involves sophisticated organic reactions that require precise control over reaction conditions. Advanced catalytic methods have been developed to achieve high yields while minimizing byproduct formation. These synthetic strategies not only enhance the efficiency of production but also align with green chemistry principles by reducing waste and energy consumption.

From an industrial perspective, the demand for fluorinated compounds like 1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)oct-3-ene continues to grow due to their versatility and performance-enhancing capabilities. Manufacturers are investing in scalable production processes to meet this demand while adhering to stringent environmental regulations. Innovations in continuous flow chemistry have enabled more sustainable production methods, further solidifying the compound's role as a key material in modern industry.

The future prospects for 261760-17-2 and its derivatives are promising. Ongoing research is exploring new applications in electronics and energy storage devices where fluorinated compounds offer superior performance characteristics. For example, liquid crystals incorporating these structures have shown improved stability and clarity at high temperatures, making them suitable for advanced display technologies.

In conclusion, 261760-17-2 represents a cornerstone in specialty chemical innovation. Its unique properties make it indispensable in pharmaceuticals, agrochemicals, and advanced materials science. As research continues to uncover new applications and synthetic methodologies, 261760-17-2 will undoubtedly play an increasingly pivotal role in shaping the future of industrial chemistry.